2-fluorophenyl 5-(1H-1,2,3-benzotriazol-1-yl)-5-oxopentanoate

• IUPAC Name: (2-fluorophenyl) 5-(benzotriazol-1-yl)-5-oxopentanoate
• InChI: InChI=1S/C17H14FN3O3/c18-12-6-1-4-9-15(12)24-17(23)11-5-10-16(22)21-14-8-3-2-7-13(14)19-20-21/h1-4,6-9H,5,10-11H2
• InChI Key: GLXCVIBYHFRQCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2C(=O)CCCC(=O)OC3=CC=CC=C3F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

2-fluorophenyl 5-(1H-1,2,3-benzotriazol-1-yl)-5-oxopentanoate is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of 1,2,3-benzotriazole, which is a heterocyclic compound with diverse biological activities. The synthesis, mechanism of action, and physiological effects of 2-fluorophenyl 5-(1H-1,2,3-benzotriazol-1-yl)-5-oxopentanoate have been extensively studied, and

Scientific Research Applications

Antitumor Properties

Fluorinated benzothiazoles, such as 2-(4-amino-3-methylphenyl)benzothiazoles, have been studied for their antitumor properties. These compounds show potent cytotoxic activity in vitro against certain cancer cell lines, including human breast MCF-7 (ER+) and MDA 468 (ER-) cell lines, while being inactive against others such as PC 3 prostate, nonmalignant HBL 100 breast, and HCT 116 colon cells. Their antitumor activity is associated with the induction of cytochrome P450 CYP1A1, crucial for their antitumor specificity (Hutchinson et al., 2001).

Antimicrobial Activity

Fluorinated compounds have been synthesized with potential antimicrobial properties. For instance, fluorobenzamides containing thiazole and thiazolidine have shown promising activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom in these compounds is essential for enhancing their antimicrobial effectiveness (Desai et al., 2013).

Liquid Crystal Applications

Fluorinated compounds have also been explored for their potential applications in liquid crystals. For example, a novel series of four-ring achiral ferroelectric liquid crystals containing 1,2,4-oxadiazole cores with unsymmetrical substitutions have been synthesized. These compounds exhibit polar smectic (B2) mesophases with ferroelectric switching along with orthogonal smectic-A mesophases, showing promise for applications in liquid crystal displays (Subrao et al., 2015).

Prodrug Development for Enhanced Drug Delivery

Fluorinated benzothiazoles have been evaluated as prodrugs, where amino acid conjugation is used to overcome limitations posed by drug lipophilicity. Such prodrugs can provide water solubility and stability, rapidly reverting to their parent amine in vivo, which could offer significant advantages in drug delivery systems (Bradshaw et al., 2002).